molecular formula C12H21NO11 B1259303 Hyalobiuronic acid CAS No. 499-15-0

Hyalobiuronic acid

Cat. No. B1259303
CAS RN: 499-15-0
M. Wt: 355.29 g/mol
InChI Key: WNWNYJSOBYTXFA-BZIARYSWSA-N
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Description

Hyalobiuronic acid, also known as Hyalobiuronic acid, is a useful research compound. Its molecular formula is C12H21NO11 and its molecular weight is 355.29 g/mol. The purity is usually 95%.
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properties

CAS RN

499-15-0

Product Name

Hyalobiuronic acid

Molecular Formula

C12H21NO11

Molecular Weight

355.29 g/mol

IUPAC Name

(2S,3S,4S,5R,6R)-6-[(2R,3R,4R,5R)-2-amino-4,5,6-trihydroxy-1-oxohexan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid

InChI

InChI=1S/C12H21NO11/c13-3(1-14)9(5(17)4(16)2-15)23-12-8(20)6(18)7(19)10(24-12)11(21)22/h1,3-10,12,15-20H,2,13H2,(H,21,22)/t3-,4+,5+,6-,7-,8+,9+,10-,12+/m0/s1

InChI Key

WNWNYJSOBYTXFA-BZIARYSWSA-N

Isomeric SMILES

C([C@H]([C@H]([C@@H]([C@H](C=O)N)O[C@H]1[C@@H]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)O)O)O)O

SMILES

C(C(C(C(C(C=O)N)OC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O

Canonical SMILES

C(C(C(C(C(C=O)N)OC1C(C(C(C(O1)C(=O)O)O)O)O)O)O)O

synonyms

hyalobiuronic acid

Origin of Product

United States

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